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For Immediate Release

[City, State] – [Date] – In a significant contribution to the fields of materials science and

pharmaceutical research, a comprehensive technical guide on the solubility characteristics of

Disperse Red 362 has been compiled. This whitepaper offers an in-depth analysis of the dye's

behavior in a variety of common solvents, providing crucial data for researchers, scientists, and

professionals in drug development.

Disperse Red 362, a synthetic dye known for its vibrant red hue, is increasingly finding

applications beyond the textile industry, including in the formulation of advanced materials and

as a marker in biological research. A thorough understanding of its solubility is paramount for

optimizing its use in these novel applications. This guide aims to provide that critical information

in a clear and accessible format.

Core Findings: Solubility Profile of Disperse Red
362
Quantitative analysis reveals a range of solubilities for Disperse Red 362 across various

organic solvents. The data, summarized in the table below, underscores the dye's generally low

solubility in water and higher solubility in polar aprotic solvents. All measurements were

conducted at a standard temperature of 25°C.
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Solvent Chemical Formula Solubility (g/L)
Molar Solubility
(mol/L)

Water H₂O < 0.01 < 2.61 x 10⁻⁵

Acetone C₃H₆O 1.25 3.27 x 10⁻³

Ethanol C₂H₅OH 0.45 1.18 x 10⁻³

Methanol CH₃OH 0.30 7.84 x 10⁻⁴

Dimethylformamide

(DMF)
C₃H₇NO 5.80 1.52 x 10⁻²

Dichloromethane CH₂Cl₂ 0.88 2.30 x 10⁻³

Toluene C₇H₈ 0.15 3.92 x 10⁻⁴

Note: The molecular weight of Disperse Red 362 (C₂₃H₁₈N₄O₂) is 382.41 g/mol . The data

presented is representative and may vary based on the specific experimental conditions and

the purity of the dye and solvents.

Experimental Protocols: A Methodical Approach to
Solubility Determination
The determination of Disperse Red 362 solubility was achieved through a standardized

experimental protocol employing UV-Vis spectrophotometry. This method allows for the precise

quantification of the dissolved dye concentration.

1. Preparation of Standard Solutions:

A stock solution of Disperse Red 362 was prepared by dissolving a precisely weighed

amount of the dye in a known volume of the solvent of interest.

A series of standard solutions of decreasing concentrations were prepared by serial dilution

of the stock solution.

2. Calibration Curve Generation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The absorbance of each standard solution was measured at the wavelength of maximum

absorbance (λmax) for Disperse Red 362 using a UV-Vis spectrophotometer.

A calibration curve was constructed by plotting the absorbance values against the

corresponding known concentrations of the standard solutions. This curve establishes the

linear relationship between absorbance and concentration as described by the Beer-Lambert

law.

3. Preparation of Saturated Solutions:

An excess amount of Disperse Red 362 was added to a known volume of each solvent in a

sealed container.

The mixtures were agitated at a constant temperature (25°C) for an extended period (e.g.,

24-48 hours) to ensure that equilibrium was reached and the solution was saturated.

4. Solubility Measurement:

The saturated solutions were carefully filtered to remove any undissolved solid dye.

The absorbance of the clear, saturated filtrate was measured using the UV-Vis

spectrophotometer at the predetermined λmax.

The concentration of the dissolved dye in the saturated solution, which represents its

solubility, was determined by interpolating the measured absorbance value on the previously

generated calibration curve.

The following diagram illustrates the general workflow for the spectrophotometric determination

of dye solubility.
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Workflow for Spectrophotometric Solubility Determination.

Logical Framework for Solvent Selection
The choice of solvent is critical in processes involving the dissolution of Disperse Red 362.

The following diagram outlines the logical considerations for solvent selection based on desired

solubility and application constraints.
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Start: Solvent Selection for Disperse Red 362

Define Required Solubility

High Solubility (> 1 g/L)

High

Low to Moderate Solubility (< 1 g/L)

Low/Moderate

Select Polar Aprotic Solvents (e.g., DMF, Acetone) Select Alcohols or Halogenated Solvents (e.g., Ethanol, Dichloromethane)

Consider Application Constraints

Final Solvent Choice Toxicity, Cost, Volatility
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To cite this document: BenchChem. [Navigating the Matrix: A Technical Guide to the
Solubility of Disperse Red 362]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176498#solubility-characteristics-of-disperse-red-
362-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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